Cas no 1379812-01-7 (2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole)

2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole structure

1379812-01-7 structure

Product Name:2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole

CAS No:1379812-01-7

MF:C₁₃H₈BrF₅N₂S

MW:399.177038192749

MDL:MFCD22370051

CID:2619914

Update Time:2023-08-07

2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole
- PC405546
- MDL： MFCD22370051
- Inchi： 1S/C13H8BrF5N2S/c14-9-3-1-8(2-4-9)13-20-11-6-5-10(7-12(11)21-13)22(15,16,17,18)19/h1-7H,(H,20,21)
- InChI Key： SRPJPBHUYXDYAO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)S(F)(F)(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 437
XLogP3: 7.2
Topological Polar Surface Area: 29.7

2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB304819-500 mg	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379812-01-7	95%	500 mg	€414.50	2023-07-19
abcr	AB304819-1 g	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379812-01-7	95%	1 g	€627.80	2023-07-19
TRC	B191365-250mg	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole	1379812-01-7		250mg	$ 635.00	2022-06-07
TRC	B191365-500mg	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole	1379812-01-7		500mg	$ 1055.00	2022-06-07
abcr	AB304819-500mg	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379812-01-7	95%	500mg	€414.50	2025-02-18
abcr	AB304819-1g	2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379812-01-7	95%	1g	€627.80	2025-02-18

2-(4-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

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